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Compound of Interest

Compound Name: 4-Octyldodecan-1-ol

Cat. No.: B047717

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octyldodecan-1-ol, with the CAS number 5333-42-6, is a branched-chain primary alcohol,
specifically a Guerbet alcohol. It is a colorless to yellowish, oily liquid characterized by its high
molecular weight and hydrophobic nature.[1] This versatile compound finds extensive
application in the cosmetic and pharmaceutical industries as an emollient, emulsifier, opacifying
agent, and solvent.[2][3] Its branched structure confers unique properties, such as a low
melting point and excellent spreadability, making it a valuable excipient in topical formulations.

[415]

Physicochemical Properties

The following tables summarize the key physicochemical properties of 2-octyldodecan-1-ol,
compiled from various sources.

Table 1: General and Physical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b047717?utm_src=pdf-interest
https://www.benchchem.com/product/b041232
https://patents.google.com/patent/US20120220806A1/en
https://downloads.regulations.gov/EPA-HQ-OPPT-2018-0697-0004/attachment_5.pdf
https://library.ncifrederick.cancer.gov/discovery/fulldisplay?docid=alma991000167702806426&context=L&vid=01FREDERICK_INST:01FREDERICK&lang=en&search_scope=MyInst_and_CI&adaptor=Local%20Search%20Engine&tab=Everything&query=sub%2Cexact%2C%20Sodium%20channels%20&offset=0
https://patents.google.com/patent/US4518810A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C20H420 [1][6]
Molecular Weight 298.55 g/mol [1][6]
Clear, colorless to yellowish,
Appearance o [11[2]
oily liquid
Odor Odorless [3]
Melting Point -ltol1°C [2][517]
Boiling Point 234-238 °C @ 33 mmHg [21151[7]
Density 0.838 g/mL at 25 °C [21[7]
Refractive Index (n20/D) 1.453 [2][7]
Table 2: Solubility and Partitioning
Property Value Source(s)
Water Solubility Practically insoluble [2][3]
Solubility in Organic Solvents Miscible with ethanol (96%) [2][3]
logP (Octanol/Water Partition ]
o 9.2 (estimated) [5][6]
Coefficient)
Table 3: Safety and Handling
Property Value Source(s)
Flash Point 113 °C (235 °F) - Closed Cup [5]
o Does not meet the criteria for
GHS Classification o [819]
classification
Store in a cool, dry, and well-
Storage ventilated place in tightly [10]

sealed containers.
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Synthesis

2-Octyldodecan-1-ol is primarily synthesized through the Guerbet condensation of 1-decanol.
[4] This reaction involves the dimerization of a primary alcohol at elevated temperatures in the
presence of a catalyst.

Guerbet Reaction Mechanism

The Guerbet reaction proceeds through a four-step mechanism:
e Dehydrogenation: The primary alcohol is oxidized to its corresponding aldehyde.

» Aldol Condensation: Two aldehyde molecules undergo an aldol condensation to form an a,3-
unsaturated aldehyde.

o Dehydration: The aldol adduct loses a molecule of water.

o Hydrogenation: The unsaturated aldehyde is reduced to the final branched-chain primary
alcohol.

Step 1: Dehydrogenation

-Hz2
1-Decanol Decanal

Step 2: Aldol Condensation

Aldol AdducD

Step 3: Dehydration

-H20
(Aldol AdducD—bG,B-Unsaluraled Aldehyda

Step 4: Hydrogenation

+2H2
G.B-Unsa{ura{ed Aldehyda—be-Oclyldodecan-l-(D

Click to download full resolution via product page
Caption: Guerbet reaction mechanism for the synthesis of 2-octyldodecan-1-ol.

Experimental Protocols
Quality Control Assay by Gas Chromatography (GC)

This protocol is adapted from the USP-NF monograph for Octyldodecanol and provides a
method for determining the purity of 2-octyldodecan-1-ol.[8]

Objective: To quantify the amount of 2-octyldodecan-1-ol and related alcohols in a sample.
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Materials:

e Gas chromatograph with a flame ionization detector (FID)
e Capillary column (e.g., 30 m x 0.32 mm, 0.25 um film)

e Helium or Hydrogen as carrier gas

e 2-Octyldodecan-1-ol reference standard

e 1-Pentadecanol (internal standard)

o Ethanol (solvent)

o Sample of 2-octyldodecan-1-ol

Procedure:

 Internal Standard Solution Preparation: Prepare a solution of 1-pentadecanol in ethanol at a
concentration of 1 mg/mL.

o Standard Solution Preparation: Accurately weigh a quantity of 2-octyldodecan-1-ol reference
standard and dissolve it in the Internal Standard Solution to obtain a known concentration.

o Sample Solution Preparation: Accurately weigh a quantity of the 2-octyldodecan-1-ol sample
and dissolve it in the Internal Standard Solution to obtain a similar concentration as the
Standard Solution.

o Chromatographic Conditions:

o

Injector Temperature: 250 °C

[¢]

Detector Temperature: 300 °C

[¢]

Oven Temperature Program:

= Initial temperature: 70 °C, hold for 2 minutes

= Ramp: 10 °C/min to 280 °C
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» Hold at 280 °C for 10 minutes

o Carrier Gas Flow Rate: Set to achieve a suitable retention time for the analyte and internal
standard.

o Injection Volume: 1 uL
o Split Ratio: 50:1
e Analysis: Inject the Standard Solution and the Sample Solution into the gas chromatograph.

» Calculation: Calculate the percentage of 2-octyldodecan-1-ol in the sample using the peak
areas of the analyte and the internal standard in both the standard and sample
chromatograms.
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Caption: Workflow for the quality control assay of 2-octyldodecan-1-ol by GC.

Applications in Drug Development

2-Octyldodecan-1-ol is a widely used excipient in topical and transdermal drug delivery
systems. Its primary functions in these formulations include:

o Emollient: It imparts a smooth and soft feel to the skin by forming a lubricating film.[3]
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» Solvent: It can be used to dissolve active pharmaceutical ingredients (APIs), enhancing their
solubility in the formulation.

» Emulsion Stabilizer: It helps to stabilize oil-in-water and water-in-oil emulsions, preventing
phase separation.

e Penetration Enhancer: Its chemical properties can facilitate the penetration of APIs through
the stratum corneum of the skin.

Due to its excellent safety profile and compatibility with many APIs and other excipients, 2-
octyldodecan-1-ol is a valuable component in the development of creams, lotions, ointments,
and transdermal patches.

Biological Activity and Safety

2-Octyldodecan-1-ol is generally regarded as a non-toxic and non-irritating material at the
concentrations typically used in cosmetic and pharmaceutical products. It is not expected to
have direct pharmacological effects or to be involved in biological signaling pathways. Studies
have shown no adverse effects on reproductive organs.[1] The primary safety considerations
are related to good manufacturing practices and handling to avoid eye and skin irritation in its
undiluted form.[10]

Conclusion

2-Octyldodecan-1-ol is a well-characterized fatty alcohol with a unique combination of
physicochemical properties that make it an invaluable excipient in the pharmaceutical and
cosmetic industries. Its role as an emollient, solvent, and emulsion stabilizer is particularly
crucial in the development of topical drug delivery systems. The established synthesis via the
Guerbet reaction and the availability of standardized analytical methods for quality control
ensure its consistent performance and safety in final products. For researchers and drug
development professionals, a thorough understanding of its properties and applications is
essential for formulating effective and elegant topical preparations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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